Cas no 59015-72-4 (25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion)
59015-72-4 structure
Product Name:25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion
CAS No:59015-72-4
MF:C32H46O8
MW:558.702850818634
CID:2081631
PubChem ID:101596930
Update Time:2025-04-21
25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion Chemical and Physical Properties
Names and Identifiers
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- 25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion
- 25-acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-diene-3,11,22-trione
- CKBP002
- CuB
- Cucurbitacin
- cucurbitacin B
- NSC-49451
- 2-epi-Cucurbitacin B
- HY-N12474
- 59015-72-4
- 2-Epicucurbitacin B
- CS-0908994
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- Inchi： 1S/C32H46O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-13,19-22,25,34-35,39H,11,14-16H2,1-9H3
- InChI Key： IXQKXEUSCPEQRD-UHFFFAOYSA-N
- SMILES： CC(OC(C=CC(C(C1C2(C(C3C(C(C2)=O)(C)C2CC(C(C(C2=CC3)(C)C)=O)O)(C)CC1O)C)(O)C)=O)(C)C)=O
Computed Properties
- Exact Mass: 558.31926842Da
- Monoisotopic Mass: 558.31926842Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 40
- Rotatable Bond Count: 6
- Complexity: 1210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 138Ų
25-Acetoxy-2beta,16alpha,20-trihydroxy-10alpha-cucurbita-5,23t-dien-3,11,22-trion Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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